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molecular formula C9H16O3 B8392823 Ethyl 4-methyltetrahydro-2H-pyran-4-carboxylate

Ethyl 4-methyltetrahydro-2H-pyran-4-carboxylate

Cat. No. B8392823
M. Wt: 172.22 g/mol
InChI Key: JBXMKOBDVVWYNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09428502B2

Procedure details

Into a 500-mL three neck round-bottom flask, which was purged and maintained with an inert atmosphere of nitrogen, was placed a solution of ethyl tetrahydro-2H-pyran-4-carboxylate (8 g, 50.6 mmol) in tetrahydrofuran (100 mL). This was followed by the addition of LDA (50 mL, 101.1 mmol, 2M in THF) dropwise at −78° C. and stirred for 3 h. To this was added a solution of CH3I (9.5 mL, 151.9 mmol) in tetrahydrofuran (50 mL) dropwise at −78° C. The reaction mixture was stirred for 3 h at −78° C., then carefully quenched with 400 mL of NH4Cl (sat.). The aqueous phase was extracted with 300 mL of ethyl acetate and the combined organic layers were dried over anhydrous sodium sulfate and concentrated under reduced pressure. This resulted in 8 g (92%) of the title compound as a yellow oil.
Name
ethyl tetrahydro-2H-pyran-4-carboxylate
Quantity
8 g
Type
reactant
Reaction Step One
Name
LDA
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
CH3I
Quantity
9.5 mL
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
title compound
Yield
92%

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:6][CH2:5][CH:4]([C:7]([O:9][CH2:10][CH3:11])=[O:8])[CH2:3][CH2:2]1.[Li+].[CH3:13]C([N-]C(C)C)C.CI>O1CCCC1>[CH3:13][C:4]1([C:7]([O:9][CH2:10][CH3:11])=[O:8])[CH2:5][CH2:6][O:1][CH2:2][CH2:3]1 |f:1.2|

Inputs

Step One
Name
ethyl tetrahydro-2H-pyran-4-carboxylate
Quantity
8 g
Type
reactant
Smiles
O1CCC(CC1)C(=O)OCC
Step Two
Name
LDA
Quantity
50 mL
Type
reactant
Smiles
[Li+].CC(C)[N-]C(C)C
Step Three
Name
CH3I
Quantity
9.5 mL
Type
reactant
Smiles
CI
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Smiles
O1CCCC1
Step Four
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
stirred for 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Into a 500-mL three neck round-bottom flask, which was purged
TEMPERATURE
Type
TEMPERATURE
Details
maintained with an inert atmosphere of nitrogen
STIRRING
Type
STIRRING
Details
The reaction mixture was stirred for 3 h at −78° C.
Duration
3 h
CUSTOM
Type
CUSTOM
Details
carefully quenched with 400 mL of NH4Cl (sat.)
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with 300 mL of ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic layers were dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 3 h
Name
title compound
Type
product
Smiles
CC1(CCOCC1)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 8 g
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 91.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.